Cas no 2012319-85-4 (4-bromo-1-(2,3-dimethoxypropyl)-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-(2,3-dimethoxypropyl)-1H-pyrazol-3-amine
• CAS No: 2012319-85-4
• MF: C₈H₁₄BrN₃O₂
• MW: 264.11966085434
• CID: 5969802
• PubChem ID: 165795289
• Update Time: 2025-05-19

4-bromo-1-(2,3-dimethoxypropyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(2,3-dimethoxypropyl)-1H-pyrazol-3-amine
• 2012319-85-4
• EN300-1111820

• Inchi： 1S/C8H14BrN3O2/c1-13-5-6(14-2)3-12-4-7(9)8(10)11-12/h4,6H,3,5H2,1-2H3,(H2,10,11)
• InChI Key： UDHNKLIPURYERW-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC(COC)OC

Computed Properties

• Exact Mass: 263.02694g/mol
• Monoisotopic Mass: 263.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 62.3Ų

Additional information on 4-bromo-1-(2,3-dimethoxypropyl)-1H-pyrazol-3-amine

Introduction to 4-Bromo-1-(2,3-Dimethoxypropyl)-1H-Pyrazol-3-Amine (CAS No. 2012319-85-4)

4-Bromo-1-(2,3-dimethoxypropyl)-1H-pyrazol-3-amine (CAS No. 2012319-85-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antiviral properties. The presence of the bromo substituent and the dimethoxypropyl group in the molecular structure imparts specific pharmacological characteristics that make it a promising candidate for further research and development.

The chemical structure of 4-bromo-1-(2,3-dimethoxypropyl)-1H-pyrazol-3-amine is characterized by a pyrazole ring with a bromo substituent at the 4-position and a 2,3-dimethoxypropyl group attached to the 1-position. The bromo substituent is known to enhance the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. The dimethoxypropyl group, on the other hand, contributes to the overall stability and solubility of the compound, making it suitable for various pharmaceutical formulations.

Recent studies have explored the potential therapeutic applications of 4-bromo-1-(2,3-dimethoxypropyl)-1H-pyrazol-3-amine. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human monocytes. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-bromo-1-(2,3-dimethoxypropyl)-1H-pyrazol-3-amine has also been investigated for its antitumor properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 4-bromo-1-(2,3-dimethoxypropyl)-1H-pyrazol-3-amine have also been studied in detail. Animal models have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for its potential use as an orally administered therapeutic agent. Furthermore, preliminary toxicology studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthesis of 4-bromo-1-(2,3-dimethoxypropyl)-1H-pyrazol-3-amine involves several steps, starting from commercially available starting materials. The key steps include the formation of the pyrazole ring through a cyclocondensation reaction and the subsequent introduction of the bromo and dimethoxypropyl groups. Optimized synthetic routes have been developed to improve yield and purity, making large-scale production feasible for clinical trials and commercialization.

In conclusion, 4-bromo-1-(2,3-dimethoxypropyl)-1H-pyrazol-3-amine (CAS No. 2012319-85-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.